2-adamantyl[2-(1H-indol-3-yl)ethyl]amine

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]adamantan-2-amine
• InChI: InChI=1S/C20H26N2/c1-2-4-19-18(3-1)15(12-22-19)5-6-21-20-16-8-13-7-14(10-16)11-17(20)9-13/h1-4,12-14,16-17,20-22H,5-11H2
• InChI Key: CLBYLBDEDFBADM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NCCC4=CNC5=CC=CC=C54
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol

Description

2-adamantyl[2-(1H-indol-3-yl)ethyl]amine, also known as AIA, is a chemical compound that has been studied for its potential use in scientific research. This compound is a derivative of indole, a naturally occurring organic compound that is found in many plants and animals. AIA has been shown to have a range of biochemical and physiological effects, and has been studied for its potential use in a variety of research applications.

Mechanism of Action

The mechanism of action of 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine is not fully understood, but it is thought to involve the selective binding of the compound to certain serotonin receptors in the brain. This binding may lead to changes in the activity of these receptors, which in turn can affect a range of physiological and behavioral processes.
Biochemical and Physiological Effects:
2-adamantyl[2-(1H-indol-3-yl)ethyl]amine has been shown to have a range of biochemical and physiological effects. These include changes in serotonin receptor activity, alterations in neurotransmitter release, and changes in behavior and other physiological processes. 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine has also been shown to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine in lab experiments is its selective binding to certain serotonin receptors. This allows researchers to study the effects of these receptors on behavior and other physiological processes in a more targeted way. However, there are also limitations to using 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine in lab experiments. One limitation is the complex synthesis process required to produce the compound. Another limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine. One area of interest is the development of new compounds that are similar to 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine but have improved selectivity and other properties. Another area of interest is the use of 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine in combination with other compounds to study complex physiological processes. Additionally, there is potential for the use of 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine in the development of new therapies for a range of neurological and psychiatric disorders.
Conclusion:
In conclusion, 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine is a compound that has been studied for its potential use in scientific research. This compound has a range of biochemical and physiological effects, and has been shown to be a useful tool for studying the function of serotonin receptors in the brain. While there are limitations to using 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine in lab experiments, there is also potential for the development of new compounds and therapies based on this compound.

Synthesis Methods

The synthesis of 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine involves several steps, starting with the reaction of 2-bromo-2-methyladamantane with sodium hydride to form 2-lithio-2-methyladamantane. This intermediate is then reacted with 3-indolylacetonitrile to form the desired 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine compound. The synthesis of 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine is a complex process that requires careful attention to detail and a high degree of technical expertise.

Scientific Research Applications

2-adamantyl[2-(1H-indol-3-yl)ethyl]amine has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential use as a tool for studying the function of serotonin receptors in the brain. 2-adamantyl[2-(1H-indol-3-yl)ethyl]amine has been shown to selectively bind to certain serotonin receptors, making it a useful tool for studying the effects of these receptors on behavior and other physiological processes.